3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 3-butoxy-N-[4-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C22H27NO4/c1-2-3-13-25-20-7-4-6-17(15-20)22(24)23-18-9-11-19(12-10-18)27-16-21-8-5-14-26-21/h4,6-7,9-12,15,21H,2-3,5,8,13-14,16H2,1H3,(H,23,24)
• InChI Key: AHEFOHZHXGOIAK-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)OCC3CCCO3

Description

3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide, also known as BTF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. BTF is a selective and potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in regulating insulin signaling and glucose homeostasis.

Mechanism of Action

3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide inhibits PTP1B by binding to the catalytic site of the enzyme and preventing it from dephosphorylating insulin receptor substrate-1 (IRS-1). This leads to increased insulin signaling and improved glucose uptake in insulin-sensitive tissues such as skeletal muscle and adipose tissue. 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. It has also been shown to reduce body weight and improve lipid metabolism in obese mice. 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has several advantages as a research tool. It is a potent and selective inhibitor of PTP1B, making it a valuable tool for studying the role of PTP1B in insulin signaling and glucose homeostasis. 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is also relatively easy to synthesize and purify, making it readily available for research. However, 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has some limitations as a research tool. It has poor solubility in water, which can make it difficult to administer in vivo. 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide also has a short half-life, which can limit its effectiveness in long-term studies.

Future Directions

There are several future directions for research on 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. One area of interest is in the development of 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide as a potential anti-diabetic drug. Preclinical studies have shown promising results, and further research is needed to determine its safety and efficacy in humans. Another area of interest is in the development of novel PTP1B inhibitors based on the structure of 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. Structure-activity relationship studies could lead to the development of more potent and selective inhibitors of PTP1B. Finally, 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide could be used as a tool to study the role of PTP1B in other physiological processes, such as inflammation and neurodegeneration.

Synthesis Methods

The synthesis of 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves the reaction of 4-(tetrahydro-2-furanylmethoxy)phenylboronic acid with 3-bromo-N-butoxybenzamide in the presence of a palladium catalyst. The reaction takes place under mild conditions and yields 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide in high purity. The synthesis of 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been optimized to improve the yield and reduce the cost of production.

Scientific Research Applications

3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been extensively studied for its potential applications in various fields of research. One of the primary areas of interest is in the treatment of type 2 diabetes. PTP1B inhibition has been shown to improve insulin sensitivity and glucose homeostasis, making it a promising target for the development of new anti-diabetic drugs. 3-butoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been shown to be a potent and selective inhibitor of PTP1B, making it a potential candidate for drug development.